Cas no 936497-96-0 (4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile)

• Product Name: 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile
• CAS No: 936497-96-0
• MDL: MFCD09261372
• CID: 4666238
• Update Time: 2025-05-21

4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-ISOPROPYL-QUINOLINE-3-CARBONITRILE
• 3-Quinolinecarbonitrile, 4-chloro-6-(1-methylethyl)-
• 4-4-Chloro-6-isopropyl-quinoline-3-carbonitrile
• 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile

• MDL： MFCD09261372

Additional information on 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile

Chemical Profile of 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile (CAS No. 936497-96-0)

4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile, identified by the CAS number 936497-96-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline class, a well-documented group of molecules known for their broad spectrum of biological activities. The structural features of 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile, particularly the presence of a chloro substituent at the 4-position and an n-propyl group at the 6-position, along with a cyano group at the 3-position, contribute to its unique chemical properties and potential pharmacological applications.

The quinoline scaffold has a long history in medicinal chemistry, with several derivatives serving as antimalarial, antibacterial, and anticancer agents. The introduction of electron-withdrawing and electron-donating groups at specific positions on the quinoline ring can modulate its reactivity and biological activity. In the case of 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile, the chloro group is positioned to influence electronic distribution and potentially enhance interactions with biological targets, while the n-propyl group may contribute to solubility and metabolic stability. The cyano group at the 3-position adds another layer of reactivity, making this compound a versatile intermediate for further chemical modifications.

Recent advancements in drug discovery have highlighted the importance of quinoline derivatives in addressing unmet medical needs. Studies have demonstrated that modifications to the quinoline core can lead to compounds with enhanced efficacy and reduced toxicity. For instance, derivatives with halogenated substituents have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The structural motif of 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile aligns with this trend, suggesting potential applications in developing novel therapeutic agents.

One of the most compelling aspects of 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile is its utility as a building block in synthetic chemistry. The presence of multiple functional groups provides opportunities for further derivatization, enabling chemists to explore a wide range of structural variations. This flexibility is particularly valuable in high-throughput screening campaigns, where libraries of related compounds are synthesized to identify leads with desirable properties. The compound’s compatibility with various reaction conditions, such as nucleophilic aromatic substitution and metal-catalyzed cross-coupling reactions, further enhances its appeal as a synthetic intermediate.

In the realm of medicinal chemistry, 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile has been investigated for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Quinoline derivatives have shown anti-inflammatory properties by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some quinolines have demonstrated neuroprotective effects by scavenging reactive oxygen species and reducing oxidative stress. The specific arrangement of substituents in 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile may confer unique interactions with these targets, making it a promising candidate for further exploration.

The synthesis of 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include condensation reactions to form the quinoline ring, followed by functional group interconversions such as chlorination and cyanation. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields. These synthetic strategies are crucial for producing high-purity compounds suitable for preclinical studies.

Preclinical research on 4-chloro-6-(propan-2-yl)quinoline-3-carbonitrile has revealed intriguing biological profiles that warrant further investigation. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines by interfering with proliferation signaling pathways. Furthermore, preliminary studies suggest potential antimicrobial properties against Gram-positive bacteria, possibly through inhibition of bacterial DNA gyrase. These findings underscore the compound’s therapeutic potential and justify its inclusion in ongoing drug discovery efforts.

The pharmacokinetic properties of 4-chloro-6-(propan-2-y]quinoline)-3-carbonyl]nitrile are also an area of interest. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure clinical relevance. Computational modeling techniques have been employed to predict how structural modifications will influence these properties. By optimizing these parameters, researchers can enhance the compound’s suitability for therapeutic use.

The future direction of research on 4-chloro-octane]n]quinoine]-carbonitrile will likely involve expanding its chemical space through library synthesis and structure-based drug design approaches. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms evolves, compounds like this one may find new roles in precision medicine strategies tailored to individual patient needs.

In conclusion,4-chloro-octane]-carbonitro]]n]]]]]]]]]]]]]]]]]]]]]]]]]]]-quinoine] (CAS No. 936497- 96- 0) represents a promising candidate for pharmaceutical development. Its unique structural features, combined with recent advances in synthetic and computational chemistry, position it as a valuable tool for exploring novel therapeutic interventions. Further research is warranted to fully elucidate its biological potential and optimize its pharmacological profile for future medical applications.